Cas no 1005294-82-5 (1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine)

• Product Name: 1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine
• CAS No: 1005294-82-5
• MF: C₁₉H₂₃N₅
• MW: 321.419423341751
• CID: 5901365
• PubChem ID: 18567886
• Update Time: 2025-05-20

1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine
• BRD-K11261097-001-01-2
• 1-(2,5-dimethylphenyl)-4-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine
• 1-(2,5-dimethylphenyl)-4-(4-methylpiperidin-1-yl)pyrazolo[3,4-d]pyrimidine
• 1005294-82-5
• F2201-0069
• AKOS002337357

• Inchi： 1S/C19H23N5/c1-13-6-8-23(9-7-13)18-16-11-22-24(19(16)21-12-20-18)17-10-14(2)4-5-15(17)3/h4-5,10-13H,6-9H2,1-3H3
• InChI Key： DIGAJZLMRDJBMF-UHFFFAOYSA-N
• SMILES： N1(C2C3C=NN(C4C=C(C)C=CC=4C)C=3N=CN=2)CCC(C)CC1

Computed Properties

• Exact Mass: 321.19534575g/mol
• Monoisotopic Mass: 321.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.8Ų

Additional information on 1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine

Professional Introduction to Compound with CAS No. 1005294-82-5 and Product Name: 1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine

The compound identified by the CAS number 1005294-82-5 and the product name 1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the pyrazolo[3,4-d]pyrimidine class, has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 2,5-dimethylphenyl substituent and a 4-methylpiperidine moiety contributes to its distinct pharmacophoric properties, making it a promising candidate for further investigation in drug discovery.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with pyrazolo[3,4-d]pyrimidines emerging as particularly influential scaffolds. These derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine is thought to enhance its binding affinity to target enzymes and receptors, thereby modulating cellular processes effectively.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with a pyrazolo[3,4-d]pyrimidine core can interact with various biological pathways, offering a foundation for the development of novel therapeutics. For instance, studies have shown that such compounds can inhibit kinases and other enzymes involved in cancer progression. The 2,5-dimethylphenyl group in this molecule is particularly noteworthy, as it has been demonstrated to improve solubility and metabolic stability while maintaining biological activity.

The synthesis of 1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex heterocyclic framework. These methods not only enhance efficiency but also allow for the introduction of diverse functional groups without compromising structural integrity.

Recent advancements in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular modeling studies have provided valuable insights into the binding interactions between 1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine and its potential targets. These simulations have helped researchers optimize the molecular structure for improved pharmacokinetic properties. Additionally, virtual screening techniques have been utilized to identify novel analogs with enhanced activity profiles.

In vitro studies have revealed promising results regarding the biological activity of this compound. Initial assays suggest that it exhibits potent inhibitory effects on certain enzymes implicated in diseases such as cancer and inflammation. The 4-methylpiperidine moiety has been particularly highlighted for its ability to modulate receptor activity without causing significant off-target effects. This makes 1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine an attractive candidate for further development into a clinical candidate.

The potential therapeutic applications of this compound are vast. Beyond its anti-cancer properties, it shows promise in treating neurological disorders due to its interaction with neurotransmitter receptors. The unique combination of structural features allows for selective targeting while minimizing side effects. This balance is crucial for developing drugs that are both effective and safe for patient use.

Ongoing research is focused on refining the synthetic route to improve scalability and cost-effectiveness. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical trials. The integration of cutting-edge technologies such as high-throughput screening and CRISPR-based gene editing is expected to expedite the development pipeline.

The future prospects for 1-[1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperidine appear exceptionally bright. As our understanding of molecular interactions deepens, so too does our ability to design compounds with tailored biological activities. This compound exemplifies how innovative chemistry can drive progress in medicine by addressing complex diseases at their molecular level.